![molecular formula C19H20BrN3O2 B7551251 2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide](/img/structure/B7551251.png)
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide, also known as BINA, is a small molecule compound that has been extensively researched for its potential therapeutic applications. BINA is a potent and selective inhibitor of the histone acetyltransferase, p300/CBP, which is involved in a variety of cellular processes, including gene expression, cell proliferation, and differentiation.
Mechanism of Action
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide exerts its biological effects by inhibiting the histone acetyltransferase, p300/CBP. This enzyme is involved in the acetylation of histones, which plays a critical role in the regulation of gene expression. By inhibiting p300/CBP, this compound alters the acetylation status of histones, leading to changes in gene expression and cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by altering the expression of genes involved in cell proliferation and survival. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide has several advantages for lab experiments. This compound is a small molecule compound that can be easily synthesized and purified. Additionally, this compound has high selectivity and potency for p300/CBP, making it a useful tool for studying the role of this enzyme in various cellular processes. However, this compound has some limitations for lab experiments. This compound has poor solubility in water, which can limit its use in some experiments. Additionally, this compound has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.
Future Directions
There are several future directions for the research of 2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide. One potential direction is to further investigate the therapeutic potential of this compound in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, future studies could focus on optimizing the synthesis and formulation of this compound to improve its solubility and bioavailability. Furthermore, future studies could investigate the in vivo effects of this compound in animal models to better understand its pharmacokinetics and potential side effects. Finally, future studies could investigate the role of p300/CBP in various cellular processes to identify new potential therapeutic targets.
Synthesis Methods
The synthesis of 2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide involves a multi-step process that includes the reaction of 6-bromo-2-naphthol with 1,4-dibromobutane, followed by the reaction with imidazole-1-ylbutyric acid and acetic anhydride. The final product is obtained through purification by column chromatography. The purity of the compound is confirmed by NMR and mass spectrometry.
Scientific Research Applications
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Moreover, this compound has been shown to have cardioprotective effects in animal models of myocardial infarction.
Properties
IUPAC Name |
2-(6-bromonaphthalen-2-yl)oxy-N-(4-imidazol-1-ylbutyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrN3O2/c20-17-5-3-16-12-18(6-4-15(16)11-17)25-13-19(24)22-7-1-2-9-23-10-8-21-14-23/h3-6,8,10-12,14H,1-2,7,9,13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFGGXXWYSZXVAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)Br)C=C1OCC(=O)NCCCCN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.